Cas no 96829-59-3 (Lipstatin)

• Product Name: Lipstatin
• CAS No: 96829-59-3
• Molecular Formula: C₂₉H₄₉NO₅
• Molecular Weight: 491.70300
• MDL: MFCD09838128
• CID: 803978

Lipstatin Properties

Names and Identifiers

• L-Leucine, N-formyl-,(1S,3Z,6Z)-1-[[(2S,3S)-3-hexyl-4-oxo-2-oxetanyl]methyl]-3,6-dodecadien-1-ylester
• Lipstatin
• [(2S,4E,7E)-1-(3-hexyl-4-oxooxetan-2-yl)trideca-4,7-dien-2-yl] (2S)-2-formamido-3-methylpentanoate
• L-Leucine, N-formyl-,(1S,3Z,6Z)-1-[[(2S,3S)-3-hexyl-4-oxo-2-oxetanyl]methyl]-3,6-dodecadien-1-...
• (-)-lipstatin
• (2S-(2alpha(1R*,3Z,6Z),3beta))-N-Formyl-L-leucine 1-((3-hexyl-4-oxo-2-oxetanyl)methyl)-3,6-
• (2S,3S,5S,7Z,10Z)-5-[(S)-2-formamido-4-methyl-valeryloxy]-2-hexyl-3-hydroxy-7,10-hexadecadienoic acid lactone
• (2S,3S,5S,7Z,1OZ)-5-[(S)-2-formamido-4-methyl-valeryloxy]-2-hexyl-3-hydroxy-7,10-hexadecadienoic 1,3 acid lactone
• L-Leucine,N-formyl-,1-((3-hexyl-4-oxo-2-oxetanyl)methyl)-3,6-dodecadienyl ester,(2S-(2alpha(1R*,3Z,6Z),3beta))
• N-Formyl-L-leucine (1S,3Z,6Z)-1-[[(2S,3S)-3-hexyl-4-oxo-2-oxetanyl]methyl]-3,6-dodecadien-1-yl ester

• MDL： MFCD09838128
• InChIKey： OQMAKWGYQLJJIA-CUOOPAIESA-N
• Inchi： InChI=1S/C29H49NO5/c1-5-7-9-11-12-13-14-15-16-18-24(34-29(33)26(30-22-31)20-23(3)4)21-27-25(28(32)35-27)19-17-10-8-6-2/h12-13,15-16,22-27H,5-11,14,17-21H2,1-4H3,(H,30,31)/b13-12-,16-15-/t24-,25-,26-,27-/m0/s1
• SMILES： CCCCC/C=C\C/C=C\C[C@H](OC([C@@H](NC=O)CC(C)C)=O)C[C@H]1[C@@H](C(O1)=O)CCCCCC

Computed Properties

• Exact Mass: 491.36100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 22
• Heavy Atom Count: 35

Experimental Properties

• LogP: 7.46070
• PSA: 81.70000
• Density: 0.993